![molecular formula C20H19F3O5 B1192148 Alpha-CF3-TMC](/img/no-structure.png)
Alpha-CF3-TMC
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Overview
Description
alpha-CF3-TMC is an inhibitor of JAK2 and STAT5 phosphorylation in response to interleukin-3, without altering STAT5 mobility in SDS-PAGE.
Scientific Research Applications
Electrocatalysis
Alpha-CF3-TMC is relevant in the field of electrocatalysis. Research has shown that transition metal compounds (TMCs) integrated on carbon fiber cloth core–shell structures significantly boost hydrogen and oxygen evolution reactions. This enhancement is attributed to the lattice distortions and strong electronic interactions in these composites, exposing more active sites compared to pristine coated TMCs (Yang et al., 2021).
Properties
Molecular Formula |
C20H19F3O5 |
---|---|
Molecular Weight |
396.36 |
IUPAC Name |
alpha-Trifluoromethyl-2',3,4,4'-tetramethoxychalcone |
InChI |
InChI=1S/C20H19F3O5/c1-25-13-6-7-14(17(11-13)27-3)19(24)15(20(21,22)23)9-12-5-8-16(26-2)18(10-12)28-4/h5-11H,1-4H3/b15-9- |
InChI Key |
FZGGGRGCLANZMB-DHDCSXOGSA-N |
SMILES |
O=C(C1=CC=C(OC)C=C1OC)/C(C(F)(F)F)=C/C2=CC=C(OC)C(OC)=C2 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
alpha-CF3-TMC; alphaCF3TMC; alpha CF3 TMC; alphaCF3-TMC; alpha-CF3TMC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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